Cas no 72083-70-6 (1,5-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester)

• Product Name: 1,5-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester
• CAS No: 72083-70-6
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 976906
• PubChem ID: 332127
• Update Time: 2025-04-19

1,5-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester
• ethyl 1,5-dimethyl-4-nitropyrrole-2-carboxylate
• 1,5-Dimethyl-4-nitropyrrol-2-carbonsaeureethylester
• 1,5-dimethyl-4-nitro-pyrrole-2-carboxylic acid ethyl ester
• AC1L7AHJ
• ethyl 4-nitro-5-methyl-1-methylpyrrole-2-carboxylate
• NSC328023
• DTXSID80318256
• 72083-70-6
• NSC-328023
• Ethyl 1,5-dimethyl-4-nitro-1H-pyrrole-2-carboxylate
• DS-010950
• Ethyl 1,5-dimethyl-4-nitro-pyrrole-2-carboxylate

• Inchi： 1S/C9H12N2O4/c1-4-15-9(12)8-5-7(11(13)14)6(2)10(8)3/h5H,4H2,1-3H3
• InChI Key： IDJFCCKGLXMLDX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(=C(C)N1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 212.07976
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 74.37
• LogP: 1.94160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds